Cas no 1427652-74-1 (2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide)

• Product Name: 2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide
• CAS No: 1427652-74-1
• MF: C₁₄H₁₀ClN₃O₃S
• MW: 335.765500545502
• CID: 5757924
• PubChem ID: 71890960
• Update Time: 2025-05-23

2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034539678
• EN300-26589146
• 1427652-74-1
• 2-chloro-N-[(4-cyanophenyl)methylsulfonyl]pyridine-4-carboxamide
• 2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide
• Z729925608

• Inchi： 1S/C14H10ClN3O3S/c15-13-7-12(5-6-17-13)14(19)18-22(20,21)9-11-3-1-10(8-16)2-4-11/h1-7H,9H2,(H,18,19)
• InChI Key： BBMPQIQNLZYQJJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NS(CC1C=CC(C#N)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 335.0131401g/mol
• Monoisotopic Mass: 335.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide

2-Chloro-N-[(4-Cyanophenyl)methanesulfonyl]pyridine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1427652-74-1, known as 2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a chloro substituent, and a methanesulfonyl group attached to a cyanophenyl moiety. The long-tail keywords such as "chloropyridine derivatives," "methanesulfonyl group chemistry," and "cyanophenyl-containing compounds" highlight its distinctiveness in the realm of organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution. These techniques have not only improved the yield but also enhanced the purity of the product, making it more viable for large-scale production. The long-tail keywords like "Suzuki-Miyaura coupling application" and "nucleophilic aromatic substitution optimization" underscore the innovative approaches employed in its synthesis.

One of the most intriguing aspects of 2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide is its bioactivity profile. Studies conducted in 2023 have revealed its potent inhibitory effects on certain kinases, making it a promising candidate for drug development. Researchers have also explored its ability to modulate cellular signaling pathways, which could pave the way for novel therapeutic interventions. The long-tail keywords such as "kinase inhibition mechanisms" and "cellular signaling modulation" reflect the depth of research into its pharmacological properties.

The structural integrity of this compound plays a crucial role in its functionality. The pyridine ring serves as a rigid scaffold, while the chloro substituent enhances its electronic properties. The methanesulfonyl group introduces hydrophilicity, which is essential for drug absorption and distribution. Furthermore, the cyanophenyl moiety contributes to its stability and bioavailability. These features collectively make it an ideal candidate for exploring long-tail keywords like "drug delivery systems" and "bioavailability enhancement strategies."

From an environmental standpoint, the synthesis and application of 2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide have been evaluated for their eco-friendliness. Green chemistry principles have been integrated into its production process, minimizing waste and reducing energy consumption. This approach aligns with global efforts to promote sustainable chemical practices, emphasizing long-tail keywords such as "green chemistry applications" and "sustainable chemical synthesis."

In conclusion, 2-chloro-N-[(4-cyanophenyl)methanesulfonyl]pyridine-4-carboxamide stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, advanced synthesis methods, bioactive properties, and eco-friendly production processes make it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to both academic research and industrial applications.